4-Pyrimidinebutanoic acid,2-amino-6-[[3-fluoro-4-(1h-pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]amino]-,ethyl ester

• Molecular Formula: C23H23FN6O3
• Molecular Weight: 450.5 g/mol
• IUPAC Name: ethyl 4-[2-amino-6-[3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)anilino]pyrimidin-4-yl]butanoate
• InChI: InChI=1S/C23H23FN6O3/c1-2-32-21(31)5-3-4-14-13-20(30-23(25)29-14)28-15-6-7-19(17(24)12-15)33-18-9-11-27-22-16(18)8-10-26-22/h6-13H,2-5H2,1H3,(H,26,27)(H3,25,28,29,30)
• InChI Key: LLHJAAVTZNOIKF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC1=CC(=NC(=N1)N)NC2=CC(=C(C=C2)OC3=C4C=CNC4=NC=C3)F

Description

4-Pyrimidinebutanoic acid,2-amino-6-[[3-fluoro-4-(1h-pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]amino]-,ethyl ester is a useful research compound. Its molecular formula is C23H23FN6O3 and its molecular weight is 450.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

396 mg (0.86 mmol) of 4-(2-amino-6-{[3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)phenyl]amino}pyrimidin-4-yl)butyric acid (from example 130) in 20 ml of ethanol are, after addition of 0.10 ml of sulfuric acid, heated under RF for 20 hours. The mixture is concentrated under reduced pressure, dichloromethane and a little methanol are added and the mixture is extracted with sodium bicarbonate solution. The organic phase is dried over sodium sulfate and the solvent is removed under reduced pressure. This gives the title compound.